Cas no 880881-38-9 (Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-)
880881-38-9 structure
Product Name:Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
CAS No:880881-38-9
MF:C9H3BrF6O2
MW:337.013343095779
CID:4284307
PubChem ID:11681582
Update Time:2025-04-24
Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
- BMJMPAWOSBCAJT-UHFFFAOYSA-N
- 2,4-Bis(trifluoromethyl)-6-bromobenzoic acid
- 880881-38-9
- AKOS024263019
-
- Inchi: 1S/C9H3BrF6O2/c10-5-2-3(8(11,12)13)1-4(9(14,15)16)6(5)7(17)18/h1-2H,(H,17,18)
- InChI Key: BMJMPAWOSBCAJT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(C(F)(F)F)C=C(C(F)(F)F)C=C1Br
Computed Properties
- Exact Mass: 335.92206Da
- Monoisotopic Mass: 335.92206Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017543-1g |
2,4-Bis(trifluoromethyl)-6-bromobenzoic acid |
880881-38-9 | 97% | 1g |
$1460.20 | 2023-08-31 |
Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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